1,6,7-trimethyl-8-(2-morpholinoethyl)-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7,8-trimethyl-6-(2-morpholin-4-ylethyl)-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H26N6O4/c1-12(26)11-24-17(27)15-16(21(4)19(24)28)20-18-23(13(2)14(3)25(15)18)6-5-22-7-9-29-10-8-22/h5-11H2,1-4H3
• InChI Key: QSZQXNBFEFLWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCOCC4)N(C(=O)N(C3=O)CC(=O)C)C)C
• Molecular Formula: C19H26N6O4
• Molecular Weight: 402.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It contains a purine ring, which is a heterocyclic aromatic ring system. Attached to this ring are several substituents including a morpholinoethyl group and an oxopropyl group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of various functional groups means that it could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to determine the exact safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and investigating its physical and chemical properties.